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Compound of Interest

Compound Name: PFI-90

Cat. No.: B2861262 Get Quote

PFI-90 Technical Support Center
Welcome to the technical support center for PFI-90, a selective inhibitor of the histone

demethylase KDM3B. This resource is designed for researchers, scientists, and drug

development professionals to provide guidance on the handling, storage, and use of PFI-90 in

experimental settings. Here you will find troubleshooting guides, frequently asked questions

(FAQs), and detailed experimental protocols to ensure the successful application of PFI-90 in

your research.

Quick Reference Data
The following table summarizes the key quantitative data for PFI-90.
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Property Value Source(s)

Molecular Weight 214.22 g/mol [1][2]

Formula C₁₁H₁₀N₄O [1][2]

CAS Number 53995-62-3 [1][2]

Purity ≥98% (HPLC) [3]

Solubility

DMSO
40-100 mg/mL (186.72 -

466.81 mM)
[4][5][6]

Ethanol
20-22 mg/mL (93.36 - 102.69

mM)
[1][4]

Water Insoluble [1][4]

Storage & Stability

Solid (Powder) ≥ 2 years at -20°C [3]

3 years at -20°C [1][4]

In Solvent 1 year at -80°C [1][4]

6 months at -80°C [5]

1 month at -20°C [1][5]

Signaling Pathway and Mechanism of Action
PFI-90 is a selective inhibitor of the histone demethylase KDM3B, which is known to

demethylate histone H3 at lysine 9 (H3K9me2).[7] By inhibiting KDM3B, PFI-90 leads to an

increase in the levels of H3K9me2, a mark associated with transcriptional repression.[7] This

inhibition of KDM3B has been shown to disrupt the oncogenic activity of PAX3-FOXO1 in

fusion-positive rhabdomyosarcoma.[8] Additionally, PFI-90 can inhibit KDM1A, leading to an

increase in H3K4me3, a mark associated with transcriptional activation of genes involved in

myogenesis and apoptosis.[8] The dual effect on these histone marks contributes to its anti-

tumor activity, including the induction of apoptosis and myogenic differentiation.[4][8]
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PFI-90 Mechanism of Action.

Experimental Protocols
A detailed protocol for preparing PFI-90 stock solutions and performing a cell-based assay is

provided below.

Preparation of PFI-90 Stock Solution
Materials:

PFI-90 powder

Anhydrous or newly opened, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Before opening, centrifuge the vial of PFI-90 powder to ensure all the material is at the

bottom.[4]
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To prepare a 10 mM stock solution, dissolve 2.14 mg of PFI-90 in 1 mL of DMSO.

Sonication or gentle heating may be used to aid dissolution.[4][5]

Vortex the solution until the PFI-90 is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][4][5] Avoid repeated freeze-thaw cycles.[4][5]

Cell-Based Assay Workflow
This workflow is a general guideline for assessing the effect of PFI-90 on cell viability and

apoptosis.
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General workflow for a cell-based assay with PFI-90.
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This section addresses common issues that may arise during experiments with PFI-90.
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Issue Potential Cause(s) Recommended Solution(s)

Reduced or no compound

activity

1. Degradation of PFI-90:

Improper storage of stock

solutions (e.g., repeated

freeze-thaw cycles, prolonged

storage at -20°C).[4][5] 2.

Hydrolysis in aqueous media:

Hydrazide compounds can be

susceptible to hydrolysis,

especially in acidic conditions.

[9][10] 3. Use of old or

hygroscopic DMSO: Water in

DMSO can reduce the

solubility and potentially

promote degradation of PFI-

90.[1]

1. Prepare fresh stock

solutions from powder. Ensure

proper aliquoting and storage

of stock solutions at -80°C for

long-term use.[4][5] 2. Prepare

working solutions fresh from

the stock solution for each

experiment. Minimize the time

the compound is in aqueous

culture medium before being

added to cells. Ensure the pH

of your culture medium is

stable. 3. Always use

anhydrous, high-purity DMSO

to prepare stock solutions.[1]

Precipitation of PFI-90 in

culture medium

1. Poor solubility in aqueous

solutions: PFI-90 is insoluble in

water.[4] 2. Final DMSO

concentration is too low to

maintain solubility.

1. Ensure the final

concentration of PFI-90 in the

culture medium does not

exceed its solubility limit.

Perform a solubility test in your

specific medium if necessary.

2. The final concentration of

DMSO in the culture medium

should be kept as low as

possible (typically ≤ 0.1% to

avoid solvent toxicity), but

ensure it is sufficient to keep

PFI-90 in solution at the

desired working concentration.

[4]

Inconsistent results between

experiments

1. Variability in stock solution

concentration: Inaccurate

weighing of the compound or

pipetting errors during stock

preparation. 2. Cell passage

1. Carefully weigh the PFI-90

powder and accurately

measure the solvent volume.

Validate the concentration of a

new stock solution if possible.
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number and health: Different

cell passages can have varied

responses to treatment.

2. Use cells within a consistent

and low passage number

range for your experiments.

Regularly monitor cell health

and morphology.

Unexpected cellular effects or

toxicity

1. Off-target effects: At higher

concentrations, PFI-90 may

inhibit other histone

demethylases.[7] 2. DMSO

toxicity: High concentrations of

DMSO can be toxic to cells.[4]

1. Perform dose-response

experiments to determine the

optimal concentration with the

desired on-target effect and

minimal off-target effects.

Include appropriate controls to

assess the specificity of the

observed phenotype. 2.

Ensure the final DMSO

concentration in the culture

medium is not toxic to your

specific cell line (typically ≤

0.1%). Include a vehicle

control (DMSO only) in all

experiments.[4]

Frequently Asked Questions (FAQs)
Q1: How should I store PFI-90?

A1: PFI-90 powder should be stored at -20°C for up to 3 years.[1][4] Once dissolved in a

solvent like DMSO, the stock solution should be aliquoted and stored at -80°C for up to 1 year

or at -20°C for up to 1 month.[1][4][5] It is crucial to avoid repeated freeze-thaw cycles.[4][5]

Q2: What is the recommended solvent for PFI-90?

A2: DMSO is the recommended solvent for preparing stock solutions of PFI-90.[4] It is also

soluble in ethanol.[1][4] PFI-90 is insoluble in water.[4] For in vivo studies, formulations with

DMSO and other agents like corn oil or SBE-β-CD in saline have been used.[5]

Q3: Is PFI-90 sensitive to light?
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A3: While specific data on the light sensitivity of PFI-90 is not readily available, it contains

pyridine moieties, which can be light-sensitive.[11][12][13] As a general precaution, it is

advisable to protect stock solutions from direct light by storing them in amber vials or wrapping

them in foil.[4]

Q4: What are the known off-target effects of PFI-90?

A4: PFI-90 is a selective inhibitor of KDM3B, but it can also inhibit other histone demethylases,

such as KDM1A, especially at higher concentrations.[7][8] It is important to perform dose-

response experiments to find the optimal concentration for selective KDM3B inhibition in your

experimental system.

Q5: What should I do if I see precipitation when I dilute my PFI-90 stock solution in cell culture

medium?

A5: Precipitation indicates that the compound is coming out of solution. This can be due to the

low aqueous solubility of PFI-90.[4] To resolve this, you can try to:

Ensure your stock solution is fully dissolved before dilution.

Pre-warm the cell culture medium before adding the PFI-90 stock solution.

Gently mix the solution immediately after adding the PFI-90.

Consider if the final DMSO concentration is sufficient to maintain solubility at your working

concentration, while remaining non-toxic to your cells.

Q6: What is the expected cellular effect of PFI-90 treatment?

A6: PFI-90 treatment is expected to increase global levels of H3K9me2 and H3K4me3.[7] In

cancer cell lines, such as fusion-positive rhabdomyosarcoma, this leads to the repression of

oncogenic transcription factors like PAX3-FOXO1 and the activation of genes involved in

apoptosis and myogenic differentiation, ultimately resulting in decreased cell viability and

induction of cell death.[4][8]

This technical support center provides a comprehensive overview of PFI-90. For further details,

please refer to the cited literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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